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Compound of Interest

Compound Name: 2-lodo-6-methylbenzoic acid

Cat. No.: B1336270

An In-depth Technical Guide to 2-lodo-6-methylbenzoic Acid: Synthesis, Characterization,
and Applications

Introduction

2-lodo-6-methylbenzoic acid is a halogenated aromatic carboxylic acid that serves as a
versatile and valuable building block in modern organic synthesis. Its utility is primarily derived
from the presence of three distinct functional groups on the benzene ring: a carboxylic acid, an
iodine atom, and a methyl group. This unique substitution pattern, particularly the ortho-
relationship between the iodide and the other substituents, allows for a wide range of chemical
transformations. The carboxylic acid group can be readily modified to form esters, amides, and
other derivatives, while the carbon-iodine bond is a prime site for metal-catalyzed cross-
coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. These features make it
a key intermediate in the synthesis of complex organic molecules, including active
pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of its
molecular structure, physicochemical properties, a detailed synthesis protocol with mechanistic
insights, analytical characterization methods, and its applications in research and drug
development.

Molecular Structure and Physicochemical
Properties
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The molecular structure of 2-lodo-6-methylbenzoic acid consists of a benzene ring
substituted with an iodine atom at position 2, a methyl group at position 6, and a carboxylic acid
group at position 1. The steric hindrance introduced by the two ortho substituents (iodine and
methyl) can influence the reactivity of the carboxylic acid group.

Molecular Identifiers and Properties

Property Value Source(s)
IUPAC Name 2-iodo-6-methylbenzoic acid [11[2]

CAS Number 54811-50-6 [1][3]
Molecular Formula CsH7102 [1114]
Molecular Weight 262.04 g/mol [1][4]
Physical Form Solid [3]

Boiling Point 322.3 £ 30.0 °C at 760 mmHg [3]
SMILES CC1=C(C(=CC=C1))C(=0)0  [1][2]
InChiKey LLVYMVJILXNNRND- 23
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Molecular Structure Visualization

The following diagram illustrates the 2D chemical structure of 2-lodo-6-methylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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